Cas no 61183-12-8 (4-Oxazolecarboxylic acid, 2-acetyl-5-methyl-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-acetyl-5-methyl-, methyl ester
• CAS No: 61183-12-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 489472
• PubChem ID: 71398561
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 2-acetyl-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-acetyl-5-methyl-, methyl ester
• methyl 2-acetyl-5-methyl-1,3-oxazole-4-carboxylate
• Methyl 2-acetyl-5-methyloxazole-4-carboxylate
• 61183-12-8
• DTXSID20819979
• SCHEMBL21639431

• Inchi： 1S/C8H9NO4/c1-4(10)7-9-6(5(2)13-7)8(11)12-3/h1-3H3
• InChI Key： RQILJXQNLUWVAK-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.4